Cas no 1247610-79-2 (2-(3-hydroxypiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(3-hydroxypiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1247610-79-2
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5558469
• Update Time: 2025-06-26

2-(3-hydroxypiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide, 3-hydroxy-N-2-thiazolyl-
• 2-(3-hydroxypiperidin-1-yl)-n-(1,3-thiazol-2-yl)acetamide
• 2-(3-hydroxypiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C10H15N3O2S/c14-8-2-1-4-13(6-8)7-9(15)12-10-11-3-5-16-10/h3,5,8,14H,1-2,4,6-7H2,(H,11,12,15)
• InChI Key： XKQHNTKIBMNJOP-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=NC=CS2)=O)CCCC(O)C1

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• pka: 6.76±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-hydroxypiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide

2-(3-Hydroxypiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide: A Comprehensive Overview

The compound with CAS No 1247610-79-2, known as 2-(3-hydroxypiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, and biological activities of this compound, as well as its relevance in contemporary research.

Structure and Synthesis

The molecular structure of 2-(3-hydroxypiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide is characterized by a piperidine ring substituted with a hydroxyl group at the 3-position and an acetamide group attached to the nitrogen atom. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is connected to the acetamide moiety via a methylene group. This arrangement confers the molecule with both hydrophilic and hydrophobic regions, making it amenable to various chemical interactions.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed various strategies to optimize the yield and purity of the product. For instance, recent studies have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

Biological Activity and Applications

One of the most promising aspects of CAS No 1247610-79-2 is its potential as a bioactive molecule. Experimental data suggest that this compound exhibits modulatory effects on key cellular pathways involved in inflammation, neurodegeneration, and cancer progression. For example, studies have demonstrated its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes.

In addition to its enzymatic inhibitory properties, 2-(3-hydroxypiperidin-1-yl)-N-(1,3-thiazol-2-yl)acetamide has shown promise as a ligand for G-protein coupled receptors (GPCRs). This makes it a valuable tool for studying receptor signaling mechanisms and developing novel therapeutic agents. Recent advancements in computational modeling have enabled researchers to predict binding affinities and optimize lead compounds for specific targets.

Safety and Toxicological Profile

As with any chemical entity intended for biomedical applications, understanding the safety profile of CAS No 1247610-79-2 is crucial. Preclinical studies have indicated that this compound demonstrates low acute toxicity in animal models. However, further investigations are required to assess its long-term effects and potential for bioaccumulation.

To ensure safe handling and use of this compound, adherence to standard laboratory protocols is essential. Proper personal protective equipment (PPE) should be worn during synthesis and manipulation of the compound. Storage conditions should also be carefully monitored to prevent degradation or contamination.

Conclusion

In summary, CAS No 1247610_79_2, or 2-(3-hydroxypiperidin_1_yl)_N_(1_3_thiazol_2_yl)acetamide, represents a compelling candidate for further exploration in drug discovery research. Its unique chemical structure, coupled with its demonstrated biological activity, positions it as a valuable asset in advancing our understanding of complex biological systems.

As research continues to uncover new insights into this compound's properties and applications, it is likely that CAS No 1247610_79_2 will play an increasingly important role in the development of innovative therapeutic strategies. Stay tuned for further updates on this exciting molecule!